Cas no 2097770-05-1 (4-Ethynyl-1,4-dihydro-1-[(4-nitrophenyl)sulfonyl]-2H-3,1-benzoxazin-2-one)

• Product Name: 4-Ethynyl-1,4-dihydro-1-[(4-nitrophenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• CAS No: 2097770-05-1
• MF: C₁₆H₁₀N₂O₆S
• MW: 358.325402736664
• CID: 6621495
• PubChem ID: 169545743
• Update Time: 2026-03-11

4-Ethynyl-1,4-dihydro-1-[(4-nitrophenyl)sulfonyl]-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1,4-dihydro-1-[(4-nitrophenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• 4-Ethynyl-1-((4-nitrophenyl)sulfonyl)-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
• G76652
• 2097770-05-1

• Inchi： 1S/C16H10N2O6S/c1-2-15-13-5-3-4-6-14(13)17(16(19)24-15)25(22,23)12-9-7-11(8-10-12)18(20)21/h1,3-10,15H
• InChI Key： HOMGGJJMZQQMOQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)C2=CC=CC=C2C(C#C)OC1=O

Computed Properties

• Exact Mass: 358.02595722g/mol
• Monoisotopic Mass: 358.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.4±60.0 °C(Predicted)
• pka: -2.05±0.40(Predicted)